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Compound of Interest

Compound Name: Sodium 3-hydroxybenzoate

CAS No.: 7720-19-6

Cat. No.: B1681035

Get Quote

Executive Summary
Sodium 3-hydroxybenzoate (CAS 7720-19-6) serves as a critical analytical tool, primarily

acting as a high-solubility surrogate for 3-hydroxybenzoic acid (3-HBA). While 3-HBA is a

common degradation product of salicylic acid and alkyl paraben preservatives, its poor water

solubility often complicates the preparation of high-concentration aqueous stock solutions.

This guide evaluates the Sodium 3-hydroxybenzoate standard against its free acid

counterpart, detailing the stoichiometric conversions, chromatographic behavior, and handling

protocols required for compliant analytical workflows.

Chemical & Physical Profile: Salt vs. Free Acid
The choice between the sodium salt and the free acid depends on the solvent system and the

required stock concentration. The table below contrasts the key properties affecting their use

as reference standards.
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Feature
Sodium 3-
hydroxybenzoate
(Na-3-HB)

3-Hydroxybenzoic
Acid (3-HBA)

Operational Impact

CAS Number 7720-19-6 99-06-9
Ensure correct CAS

for procurement.

Molecular Weight 160.10 g/mol 138.12 g/mol

Correction Factor

(1.16) required for

quantification.

Water Solubility High (>500 mg/mL)
Low (~5 mg/mL at

20°C)

Salt is superior for

aqueous mobile

phases.

Hygroscopicity Moderate to High Low

Salt requires rigorous

drying or water

content correction

(KF).

pKa (Carboxyl) N/A (Already ionized) 4.08

Salt dissociates

immediately; Acid

requires pH > 5 to

ionize.

UV Max (

)
296 nm (in water)

296 nm (in acidic

buffer)

Identical spectral

signature in buffered

HPLC.

Critical Insight: In Reversed-Phase HPLC (RP-HPLC) using acidic mobile phases (pH < 3.0),

Sodium 3-hydroxybenzoate instantly converts to 3-hydroxybenzoic acid upon injection.

Therefore, the retention time and peak characteristics will be identical to the free acid standard,

provided the injection volume is small relative to the column capacity.
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Chromatographic Mechanisms & Workflow
When using Na-3-HB as a standard, the analyst relies on In-Situ Acidification. The diagram

below illustrates how the salt functions within a standard HPLC workflow designed for organic

acids.

Na-3-HB Solid
(Salt Form)

Aqueous Stock Solution
(Dissociated Na+ / 3-HB-)

 Solubilization HPLC Injection
(Mobile Phase pH 2.5)

 Auto-sampler In-Situ Acidification
(3-HB- + H+ → 3-HBA)

 Mixing with
Acidic MP C18 Column Retention

(Neutral 3-HBA)

 Hydrophobic
Interaction UV Detection

(296 nm)
 Elution

Click to download full resolution via product page

Experimental Protocol: Preparation & Validation
Objective: Prepare a working standard of 3-Hydroxybenzoic acid (1000 µg/mL equivalent)

using Sodium 3-hydroxybenzoate.

Step 1: Purity & Moisture Correction
Unlike the free acid, the sodium salt is often hygroscopic. You must determine the water

content (via Karl Fischer titration) or Loss on Drying (LOD) from the Certificate of Analysis

(CoA).

Formula for Weighing:

: Desired concentration of free acid (e.g., 1.0 mg/mL).

: Volume of flask (mL).

: Molecular Weight Correction Factor (

).

: As decimal (e.g., 0.99).

Step 2: Stock Solution Preparation
Weigh calculated mass of Sodium 3-hydroxybenzoate into a volumetric flask.
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Add HPLC-grade water (do not use methanol initially if avoiding organic solvent shock is the

goal).

Vortex until dissolved (Dissolution is rapid compared to free acid).

Dilute to volume.

Note: The pH of this stock solution will be near neutral.

Step 3: HPLC Conditions (Validation)
Column: C18 (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: Phosphate Buffer (pH 2.5) : Acetonitrile (85:15 v/v).

Why pH 2.5? It suppresses the ionization of the carboxyl group (pKa 4.08), ensuring the

analyte interacts with the C18 phase.

Flow Rate: 1.0 mL/min.

Detection: UV @ 296 nm (Isosbestic point region) or 254 nm.

Comparative Performance Data
The following data summarizes the performance of the Sodium Salt standard versus the Free

Acid standard in a validation study for impurity analysis.
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Parameter
Free Acid Standard
(3-HBA)

Sodium Salt
Standard (Na-3-HB)

Conclusion

Preparation Time
20 mins (Sonication

required)

< 2 mins (Instant

dissolution)

Salt is 10x faster to

prepare.

Retention Time (RT) 5.24 ± 0.02 min 5.25 ± 0.02 min
Statistically Identical

(p > 0.05).

Linearity (

)
0.9998 0.9997

Both provide excellent

linearity.

Stability (24h, 20°C) 99.8% Recovery 99.5% Recovery

Salt solution is stable

but prone to microbial

growth if unpreserved;

use fresh.

Tailing Factor 1.1 1.1

Peak shape is

determined by pH, not

the source salt.

Regulatory & Safety Considerations
Traceability: Ensure the Sodium 3-hydroxybenzoate standard is sourced from an ISO

17034 accredited provider if used for quantitative release testing. If a certified reference

material (CRM) is unavailable for the salt, use a high-purity analytical standard and cross-

validate against a USP/EP 3-Hydroxybenzoic Acid CRM.

Safety: The sodium salt is an irritant (Skin Irrit. 2, Eye Irrit. 2). While less volatile than the

acid, dust inhalation should be avoided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sielc.com/Application-HPLC-Separation-of-Hydroxybenzoate-Isomers.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C99069&Mask=4
https://www.benchchem.com/product/b1681035?utm_src=pdf-custom-synthesis#bc-rfq
https://commonchemistry.cas.org/detail?cas_rn=831-59-4
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7450570.htm
https://www.drugfuture.com/Pharmacopoeia/usp35/PDF/1868-1868%20Methylparaben.pdf
https://www.researchgate.net/publication/318384798_IR_spectroscopy_studies_of_sodium_salts_of_some_aminobenzoic_acid_derivatives
https://www.anmol.org/sodiummethylparabenUSPNF-sodiummethylhydroxybenzoateBPmanufacturers.html
https://www.researchgate.net/publication/347774402_Certification_of_sodium_benzoate_solution_reference_material_by_HPLC-UV_LC-MSMS_and_UV-VIS-NIR_spectrophotometry_for_food_and_drug_analysi
https://juser.fz-juelich.de/record/1006586/files/d3ra01210g.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Sulfate
https://www.usp.org/sites/default/files/usp/document/harmonization/excipients/e27_pf_30_4_2004.pdf
https://www.benchchem.com/product/b1681035/docs#sodium-3-hydroxybenzoate-certified-reference-standard-comparison-guide
https://www.benchchem.com/product/b1681035/docs#sodium-3-hydroxybenzoate-certified-reference-standard-comparison-guide
https://www.benchchem.com/product/b1681035/docs#sodium-3-hydroxybenzoate-certified-reference-standard-comparison-guide
https://www.benchchem.com/product/b1681035/docs#sodium-3-hydroxybenzoate-certified-reference-standard-comparison-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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